![molecular formula C19H15ClFN3O2 B5638793 N-(2-chlorobenzyl)-2-[3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl]acetamide](/img/structure/B5638793.png)
N-(2-chlorobenzyl)-2-[3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of N-(2-chlorobenzyl)-2-[3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl]acetamide involves multiple steps starting from commercially available materials. Cheung et al. (2014) describe a novel synthesis approach for a similar compound, highlighting the versatility and potential for generating related compounds with medicinal applications (Cheung, Nickels, Tang, Buck, & Manning, 2014).
Molecular Structure Analysis
The molecular structure of compounds similar to N-(2-chlorobenzyl)-2-[3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl]acetamide has been elucidated using various spectroscopic techniques. Ping (2007) provides insights into the structure of a related acetamide compound determined by NMR and X-ray diffraction analysis, underscoring the importance of these techniques in confirming the molecular structure (Ping, 2007).
Chemical Reactions and Properties
The chemical reactivity and properties of acetamide derivatives, including those similar to the compound of interest, have been explored in various studies. The reaction of N-(2,6-dichloro-4-thrifloromethylphenyl)acetamide with different reagents demonstrates the compound's versatility in chemical synthesis and the potential for creating a diverse range of derivatives with various biological activities (Ping, 2007).
Physical Properties Analysis
The physical properties, such as solubility and crystal form, significantly affect the compound's application in drug formulation. Euler et al. (2004) discuss the physicochemical and biopharmaceutical properties of a water-insoluble thrombin inhibitor, providing insights into the importance of particle surface area and crystal form on absorption characteristics (Euler, Frech, Karki, Cowden, Pearce, Mehta, Lindemann, Byway, Wang, Gibson, Cheng, & Kwei, 2004).
Chemical Properties Analysis
Understanding the chemical properties, such as reactivity with specific reagents and stability under various conditions, is crucial for the development of pharmaceutical compounds. The work by Narayana et al. (2016) on C,N-disubstituted acetamides provides valuable information on hydrogen bonding and molecular interactions that can influence the compound's chemical properties and its potential applications in drug development (Narayana, Yathirajan, Rathore, & Glidewell, 2016).
properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClFN3O2/c20-16-4-2-1-3-14(16)11-22-18(25)12-24-19(26)10-9-17(23-24)13-5-7-15(21)8-6-13/h1-10H,11-12H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGNKTWUEQCXERG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CNC(=O)CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15ClFN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-chlorobenzyl)-2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.